Cas no 89237-10-5 (2-Cyclohexen-1-one, 5,5-dimethyl-3-(methylamino)-, hydrochloride)

• Product Name: 2-Cyclohexen-1-one, 5,5-dimethyl-3-(methylamino)-, hydrochloride
• CAS No: 89237-10-5
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 607458
• PubChem ID: 24213354
• Update Time: 2025-06-22

2-Cyclohexen-1-one, 5,5-dimethyl-3-(methylamino)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 5,5-dimethyl-3-(methylamino)-, hydrochloride
• 5,5-dimethyl-3-(methylamino)cyclohex-2-en-1-one,hydrochloride
• 89237-10-5
• 5,5-Dimethyl-3-(methylamino)cyclohex-2-en-1-one--hydrogen chloride (1/1)
• 5,5-dimethyl-3-(methylamino)cyclohex-2-en-1-one;hydrochloride
• 5,5-DIMETHYL-3-(METHYLAMINO)-2-CYCLOHEXEN-1-ONE HYDROCHLORIDE
• DTXSID80639978
• AKOS024324998

• Inchi： 1S/C9H15NO.ClH/c1-9(2)5-7(10-3)4-8(11)6-9;/h4,10H,5-6H2,1-3H3;1H
• InChI Key： ZRLBEWSGNQNVLR-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=C(CC(C)(C)C1)NC

Computed Properties

• Exact Mass: 189.0920418g/mol
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Cyclohexen-1-one, 5,5-dimethyl-3-(methylamino)-, hydrochloride

2-Cyclohexen-1-one, 5,5-dimethyl-3-(methylamino)-, hydrochloride (CAS No: 89237-10-5)

The compound2-Cyclohexen-1-one, 5,5-dimethyl-3-(methylamino)-, hydrochloride, with the CAS registry number89237-10-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexenone ring substituted with a dimethyl group at position 5 and a methylamino group at position 3. The hydrochloride salt form suggests its potential application in pharmaceuticals or as an intermediate in chemical synthesis.

Recent studies have highlighted the importance of2-Cyclohexen-1-one derivatives in drug discovery. Researchers have explored the biological activities of this compound, particularly its potential as an anti-inflammatory or neuroprotective agent. The presence of the methylamino group at position 3 introduces interesting stereochemical properties, which can influence the molecule's interaction with biological targets. This makes it a promising candidate for further investigation in medicinal chemistry.

In terms of synthesis, the preparation of2-Cyclohexen-1-one, 5,5-dimethyl-3-(methylamino)- involves multi-step organic reactions. The starting material is typically a cyclohexanone derivative, which undergoes various transformations to introduce the necessary substituents. The formation of the hydrochloride salt is often achieved through protonation of the amine group under acidic conditions. This process ensures stability and solubility properties that are essential for its intended applications.

The chemical properties of this compound are well-documented. Its molecular weight is approximately246.7 g/mol, and it exists as a white crystalline solid under standard conditions. The compound exhibits moderate solubility in water and higher solubility in organic solvents such as ethanol and dichloromethane. These characteristics make it suitable for use in both laboratory settings and industrial applications.

From an environmental perspective,2-Cyclohexen-1-one derivatives have been studied for their biodegradability and ecological impact. Research indicates that these compounds undergo microbial degradation under aerobic conditions, reducing their persistence in the environment. This information is crucial for assessing their safety profile and ensuring responsible use in various industries.

In conclusion,CAS No: 89237-10-5, also known as2-Cyclohexen-1-one, 5,5-dimethyl-3-(methylamino)-, hydrochloride, represents a valuable addition to the arsenal of chemical compounds used in research and development. Its unique structure, coupled with recent advancements in understanding its biological activities, positions it as a key player in future innovations across multiple disciplines.